N-isopropyl-2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C22H25N3O2S/c1-15(2)24-21(26)14-28-22-23-13-20(17-7-11-19(27-4)12-8-17)25(22)18-9-5-16(3)6-10-18/h5-13,15H,14H2,1-4H3,(H,24,26)
• InChI Key: NBBSWWWMVIOMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC(C)C)C3=CC=C(C=C3)OC
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

N-isopropyl-2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as L-THP or L-2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide. It is a white crystalline powder with a molecular formula of C23H26N2O2S and a molecular weight of 398.53 g/mol.

Scientific Research Applications

Synthesis and Imaging Applications

One study involves the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives as potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These derivatives were prepared by O-[(11)C]methylation of their corresponding precursors, achieving high radiochemical purity and specific activity (Gao, Wang, & Zheng, 2016).

Anticancer Activities

Several studies have synthesized derivatives with the thioacetamide moiety for anticancer activity evaluation. For instance, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were studied for their anticancer activity, showing high selectivity against A549 human lung adenocarcinoma cells and inducing apoptosis (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antibacterial Agents

Compounds such as 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and benzimidazole derivatives were synthesized and found to have significant antibacterial activity, indicating their potential as antibacterial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticonvulsant and Antioxidant Properties

Other research focused on the anticonvulsant activity of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, identifying compounds with significant activity against seizures induced by maximal electroshock (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002). Additionally, novel thiazolidin derivatives were synthesized and evaluated for their antioxidant activity, with some compounds showing good efficacy in multiple assays (Koppireddi et al., 2013).